Cas no 2287285-44-1 (1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287285-44-1
• MF: C₁₀H₁₁FN₄
• MW: 206.219544649124
• CID: 5943739
• PubChem ID: 165975586
• Update Time: 2025-05-22

1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2287285-44-1
• EN300-6749988
• 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

• Inchi： 1S/C10H11FN4/c11-7-3-10-9(4-8(7)12)13-14-15(10)5-6-1-2-6/h3-4,6H,1-2,5,12H2
• InChI Key： VFJSEQKAPPIZHT-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(CC1CC1)N=N2)N

Computed Properties

• Exact Mass: 206.09677453g/mol
• Monoisotopic Mass: 206.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

Comprehensive Guide to 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287285-44-1)

1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This benzotriazole derivative features a unique molecular structure combining a cyclopropylmethyl group and a fluoro substitution, making it particularly interesting for drug discovery applications targeting enzyme inhibition and receptor modulation.

The compound's CAS number 2287285-44-1 serves as its unique chemical identifier in global databases. Researchers investigating small molecule therapeutics or heterocyclic building blocks frequently search for this compound due to its structural features that are valuable in medicinal chemistry. The presence of both fluorine and benzotriazole moieties enhances its potential as a bioisostere in drug design.

Current trends in pharmaceutical research emphasize the importance of fluorinated compounds like 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine. The incorporation of fluorine atoms often improves metabolic stability and membrane permeability, making this compound particularly relevant for developing CNS-targeting drugs and antimicrobial agents. These properties align with growing interest in treatments for neurological disorders and antibiotic-resistant infections.

From a synthetic chemistry perspective, the cyclopropylmethyl substituent in this molecule offers interesting possibilities for structure-activity relationship studies. This three-carbon ring system is known to influence molecular conformation and binding characteristics, which explains why researchers studying GPCR modulators or kinase inhibitors show interest in this compound.

The compound's potential applications extend to materials science, where benzotriazole derivatives are valued for their photostability and electronic properties. This makes 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine a candidate for developing advanced materials with applications in organic electronics or photovoltaic devices.

Analytical characterization of CAS 2287285-44-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The fluoro substituent produces distinctive signals in 19F NMR, providing a valuable analytical handle for researchers.

In the context of green chemistry, there's growing interest in developing efficient synthetic routes to compounds like 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine that minimize environmental impact. Researchers are exploring catalytic methods and atom-economical processes for constructing such heterocyclic systems, reflecting broader industry trends toward sustainable chemistry practices.

The compound's stability profile makes it suitable for various formulation studies. Scientists investigating drug delivery systems or pharmaceutical cocrystals may find this molecule particularly interesting due to its potential for forming stable crystalline forms with improved physicochemical properties.

From a commercial perspective, 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine is typically supplied by specialty chemical manufacturers serving the pharmaceutical and biotechnology sectors. Current market trends show increasing demand for such high-value intermediates, particularly those with fluorine-containing structural features that are difficult to synthesize.

Regulatory considerations for this compound focus on standard laboratory safety protocols rather than controlled substance restrictions. Proper handling of heterocyclic amines requires standard personal protective equipment and ventilation, consistent with general laboratory safety practices for research chemicals.

Future research directions for CAS 2287285-44-1 may explore its potential as a scaffold for fragment-based drug discovery or as a component in combinatorial chemistry libraries. The compound's balanced physicochemical properties make it particularly suitable for these cutting-edge approaches in medicinal chemistry.

For researchers seeking alternatives or related structures, compounds with similar benzotriazole cores or cyclopropyl-containing pharmacophores may offer comparable chemical space for exploration. This reflects the broader strategy in drug discovery of investigating structural analogs to optimize biological activity and drug-like properties.

In summary, 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine represents an important building block in modern chemical research. Its unique combination of structural features positions it as a valuable compound for pharmaceutical development, materials science, and methodological studies in synthetic chemistry.